Cas no 51632-39-4 (Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester)

• Product name: Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester
• CAS No: 51632-39-4
• MF: C₁₂H₂₂O₃
• MW: 214.30128
• CID: 376844
• PubChem ID: 103503

Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester
• ethyl 2-(1-hydroxycyclohexyl)butanoate
• ethyl alpha-ethyl-1-hydroxycyclohexaneacetate
• DTXSID00965943
• NS00057197
• EINECS 257-328-4
• AKOS011682738
• 51632-39-4

• Inchi： InChI=1S/C12H22O3/c1-3-10(11(13)15-4-2)12(14)8-6-5-7-9-12/h10,14H,3-9H2,1-2H3
• InChI Key： CPCOUDFALHSPMH-UHFFFAOYSA-N
• SMILES： CCC(C(=O)OCC)C1(CCCCC1)O

Computed Properties

• Exact Mass: 214.156895
• Monoisotopic Mass: 214.156895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.035
• Boiling Point: 291.6°Cat760mmHg
• Flash Point: 112.4°C
• Refractive Index: 1.479